M-3-G-D3 HYDRATE
M-3-G-D3 HYDRATE
Brand Name:
Vulcanchem
CAS No.:
136765-44-1
VCID:
VC0141497
InChI:
InChI=1S/C23H27NO9/c1-24-7-6-23-10-3-4-12(25)20(23)32-18-13(5-2-9(14(18)23)8-11(10)24)31-22-17(28)15(26)16(27)19(33-22)21(29)30/h2-5,10-12,15-17,19-20,22,25-28H,6-8H2,1H3,(H,29,30)/t10-,11+,12-,15-,16-,17+,19-,20-,22+,23-/m0/s1/i1D3
SMILES:
CN1CCC23C4C1CC5=C2C(=C(C=C5)OC6C(C(C(C(O6)C(=O)O)O)O)O)OC3C(C=C4)O
Molecular Formula:
C23H27NO9
Molecular Weight:
464.485
M-3-G-D3 HYDRATE
CAS No.: 136765-44-1
Main Products
VCID: VC0141497
Molecular Formula: C23H27NO9
Molecular Weight: 464.485
CAS No. | 136765-44-1 |
---|---|
Product Name | M-3-G-D3 HYDRATE |
Molecular Formula | C23H27NO9 |
Molecular Weight | 464.485 |
IUPAC Name | (2S,3S,4S,5R,6S)-6-[[(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-(trideuteriomethyl)-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinoline-9-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C23H27NO9/c1-24-7-6-23-10-3-4-12(25)20(23)32-18-13(5-2-9(14(18)23)8-11(10)24)31-22-17(28)15(26)16(27)19(33-22)21(29)30/h2-5,10-12,15-17,19-20,22,25-28H,6-8H2,1H3,(H,29,30)/t10-,11+,12-,15-,16-,17+,19-,20-,22+,23-/m0/s1/i1D3 |
Standard InChIKey | WAEXKFONHRHFBZ-RHFLYEDMSA-N |
SMILES | CN1CCC23C4C1CC5=C2C(=C(C=C5)OC6C(C(C(C(O6)C(=O)O)O)O)O)OC3C(C=C4)O |
Last Modified | Aug 20 2021 |
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